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Compound of Interest

Compound Name: Nequinate

Cat. No.: B1678197 Get Quote

Nequinate is a quinolone-class compound recognized for its efficacy as a coccidiostat in

veterinary medicine, primarily for poultry. This technical guide provides an in-depth exploration

of its chemical architecture, synthesis pathway, and pharmacological profile, tailored for

researchers, scientists, and professionals in drug development.

Chemical Structure
Nequinate, with the systematic IUPAC name methyl 6-butyl-7-(phenylmethoxy)-4-oxo-1,4-

dihydroquinoline-3-carboxylate, is a derivative of the 4-quinolone class of compounds.[1][2] Its

molecular formula is C₂₂H₂₃NO₄, and it has a molecular weight of 365.42 g/mol .[3][4]

The core of the Nequinate molecule is a 1,4-dihydroquinoline ring system. This central scaffold

is substituted at several positions, contributing to its biological activity. Key structural features

include:

A butyl group at the 6-position of the quinoline ring.

A benzyloxy group (a benzyl group linked via an ether bond) at the 7-position.

A methyl ester functional group at the 3-position.[3]

An oxo group (ketone) at the 4-position, characteristic of the 4-quinolone class.

The planar nature of the quinoline ring system is a notable characteristic, which facilitates π-π

stacking interactions in its crystalline form.[3]
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Physicochemical and Pharmacokinetic Properties
A summary of the key physicochemical and pharmacokinetic parameters of Nequinate is

presented in the tables below.

Table 1: Physicochemical Properties of Nequinate[3]

Property Value

Molecular Formula C₂₂H₂₃NO₄

Molecular Weight 365.42 g/mol

Melting Point 159-161°C

logP (Octanol-Water) 3.82 ± 0.38

Aqueous Solubility 0.024 mg/mL (at 25°C)

Crystal Density 1.287 g/cm³

Table 2: Pharmacokinetic Parameters of Nequinate in Broiler Chickens (Single 25 mg/kg Oral

Dose)[3]

Parameter Value (±SD)

Tₘₐₓ (Time to maximum concentration) 2.8 ± 0.4 hours

Cₘₐₓ (Maximum concentration) 1.2 ± 0.3 µg/mL

Synthesis of Nequinate
The industrial synthesis of Nequinate is a multi-step process. While a detailed seven-step

protocol is proprietary, the key transformations involve the synthesis of the substituted 4-

quinolone core followed by functional group modifications. The process generally starts from 6-

butyl-7-hydroxy-4-quinolone.[3] The subsequent key stages are:

Benzylation of the phenolic hydroxyl group: The hydroxyl group at the 7-position is converted

to a benzyloxy group.
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Esterification of the carboxylic acid: The carboxylic acid moiety at the 3-position is esterified

to a methyl ester.[3]

A generalized workflow for the synthesis is depicted below.

Starting Material Key Synthesis Steps Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2023/ra/d3ra00749a
https://pubs.rsc.org/en/content/articlelanding/2023/ra/d3ra00749a
https://en.wikipedia.org/wiki/4-Quinolone
https://pubs.rsc.org/en/content/articlehtml/2023/ra/d3ra00749a
https://pubs.rsc.org/en/content/articlehtml/2023/ra/d3ra00749a
https://pubs.rsc.org/en/content/articlehtml/2023/ra/d3ra00749a
https://pubs.acs.org/doi/10.1021/jm040204g
https://www.benchchem.com/product/b1678197#understanding-the-chemical-structure-and-synthesis-of-nequinate
https://www.benchchem.com/product/b1678197#understanding-the-chemical-structure-and-synthesis-of-nequinate
https://www.benchchem.com/product/b1678197#understanding-the-chemical-structure-and-synthesis-of-nequinate
https://www.benchchem.com/product/b1678197#understanding-the-chemical-structure-and-synthesis-of-nequinate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678197?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

